Cas no 899948-01-7 (3-(2,3-dihydro-1H-indole-1-carbonyl)-1-(3-methylphenyl)methyl-1,2-dihydropyridin-2-one)
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-(3-methylphenyl)methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyridinone, 3-[(2,3-dihydro-1H-indol-1-yl)carbonyl]-1-[(3-methylphenyl)methyl]-
- 3-(2,3-dihydro-1H-indole-1-carbonyl)-1-(3-methylphenyl)methyl-1,2-dihydropyridin-2-one
-
- Inchi: 1S/C22H20N2O2/c1-16-6-4-7-17(14-16)15-23-12-5-9-19(21(23)25)22(26)24-13-11-18-8-2-3-10-20(18)24/h2-10,12,14H,11,13,15H2,1H3
- InChI Key: JZZDYHSFHMLCPJ-UHFFFAOYSA-N
- SMILES: C1(=O)N(CC2=CC=CC(C)=C2)C=CC=C1C(N1C2=C(C=CC=C2)CC1)=O
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-(3-methylphenyl)methyl-1,2-dihydropyridin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2743-0816-2μmol |
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
899948-01-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2743-0816-5μmol |
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
899948-01-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2743-0816-10μmol |
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
899948-01-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2743-0816-20μmol |
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
899948-01-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2743-0816-1mg |
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
899948-01-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2743-0816-2mg |
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
899948-01-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2743-0816-3mg |
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
899948-01-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2743-0816-4mg |
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
899948-01-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2743-0816-5mg |
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
899948-01-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2743-0816-10mg |
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-[(3-methylphenyl)methyl]-1,2-dihydropyridin-2-one |
899948-01-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
3-(2,3-dihydro-1H-indole-1-carbonyl)-1-(3-methylphenyl)methyl-1,2-dihydropyridin-2-one Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-(2,3-dihydro-1H-indole-1-carbonyl)-1-(3-methylphenyl)methyl-1,2-dihydropyridin-2-one
Professional Introduction to Compound with CAS No. 899948-01-7 and Product Name: 3-(2,3-dihydro-1H-indole-1-carbonyl)-1-(3-methylphenyl)methyl-1,2-dihydropyridin-2-one
The compound with the CAS number 899948-01-7 and the product name 3-(2,3-dihydro-1H-indole-1-carbonyl)-1-(3-methylphenyl)methyl-1,2-dihydropyridin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates key functional groups that contribute to its unique chemical properties and biological interactions, making it a subject of intense research interest.
In recent years, there has been a growing emphasis on the development of novel scaffolds that can serve as leads for drug discovery. The 1,2-dihydropyridin-2-one core in this compound is particularly noteworthy, as it is known for its versatility in medicinal chemistry. This motif has been extensively studied for its ability to modulate various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative diseases. The presence of the 2,3-dihydro-1H-indole-1-carbonyl moiety further enhances the compound's potential by introducing additional binding pockets that can interact with biological targets.
The 3-methylphenyl substituent at the first position of the dihydropyridinone ring adds another layer of complexity to the molecule. This aromatic group is known to influence both the electronic properties and the solubility profile of the compound, which are critical factors in drug design. The methyl group at the para position of the phenyl ring further modulates these properties, potentially enhancing binding affinity and metabolic stability. These structural features make this compound a promising candidate for further exploration in drug development.
Recent studies have highlighted the importance of indole derivatives in pharmacology. The indole scaffold is a privileged structure that has been successfully incorporated into numerous therapeutic agents due to its ability to engage with a wide range of biological targets. In particular, compounds containing the 2,3-dihydro-1H-indole-1-carbonyl moiety have shown promise in preclinical studies as inhibitors of enzymes involved in inflammatory responses. These findings align well with the growing interest in developing anti-inflammatory therapies that target novel pathways.
The 1-(3-methylphenyl)methyl group in this compound also plays a crucial role in its pharmacological profile. This bulky substituent can influence both the pharmacokinetic properties and the binding interactions of the molecule. By strategically positioning this group, researchers can optimize binding affinity while minimizing off-target effects. This approach is particularly important in modern drug design, where selectivity is a key consideration.
Advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling techniques have been used to predict how this compound might interact with various biological targets, providing valuable insights into its potential therapeutic applications. These simulations have suggested that it may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in inflammatory processes.
The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The construction of the dihydropyridinone ring requires careful control over reaction conditions to ensure high yield and purity. Additionally, introducing the indole and phenyl substituents necessitates precise synthetic strategies to achieve optimal regioselectivity. These challenges highlight the skill required to develop complex molecules like this one.
Preclinical studies have begun to explore the potential therapeutic applications of this compound. Initial findings suggest that it may possess anti-inflammatory properties comparable to existing agents but with improved selectivity and reduced side effects. These results are encouraging and warrant further investigation into its mechanism of action and potential clinical utility.
The development of new pharmaceuticals relies heavily on collaborations between chemists, biologists, and clinicians. By combining expertise across disciplines, researchers can accelerate the discovery and optimization process for novel therapeutics. The case of 3-(2,3-dihydro-1H-indole-1-carbonyl)-1-(3-methylphenyl)methyl-1,2-dihydropyridin-2-one exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery.
In conclusion, this compound represents a significant contribution to pharmaceutical chemistry due to its unique structural features and promising biological activities. The combination of an indole moiety with a dihydropyridinone core offers a rich scaffold for further exploration in drug development. As research continues into its pharmacological properties and potential therapeutic applications, it is likely that this molecule will play an important role in future medical treatments.
899948-01-7 (3-(2,3-dihydro-1H-indole-1-carbonyl)-1-(3-methylphenyl)methyl-1,2-dihydropyridin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)